(R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3R)-3-(4-methylpyridin-2-yl)sulfanylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H22N2O2S/c1-11-5-7-16-13(9-11)20-12-6-8-17(10-12)14(18)19-15(2,3)4/h5,7,9,12H,6,8,10H2,1-4H3/t12-/m1/s1
• InChI Key: WGKWLXHPXNJJFJ-GFCCVEGCSA-N
• Canonical SMILES: CC1=CC(=NC=C1)SC2CCN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CC1=CC(=NC=C1)S[C@@H]2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

(R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral pyrrolidine derivative featuring a tert-butyl ester group at the 1-position and a 4-methylpyridine-2-ylsulfanyl moiety at the 3-position. This compound is structurally designed for applications in medicinal chemistry, particularly as an intermediate in synthesizing bioactive molecules.

Biological Activity

(R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound of interest due to its potential therapeutic applications, particularly in the inhibition of specific protein kinases. This article aims to provide a detailed overview of its biological activity, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of (R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is $C_{14}H_{19}N_{2}O_{2}S$ with a molecular weight of approximately 294.4 g/mol . The compound features a pyrrolidine ring substituted with a pyridine moiety, which is critical for its biological activity.

Research indicates that this compound acts primarily as an inhibitor of Janus Kinase 3 (JAK3), which plays a significant role in various signaling pathways related to immune responses and cell proliferation. The inhibition of JAK3 can lead to decreased inflammatory responses and has implications for treating autoimmune diseases .

Structure-Activity Relationships (SAR)

The biological activity of (R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine derivatives has been explored through various modifications to the core structure. Key findings include:

• Pyridine Substituents : Variations in the pyridine ring's position and substituents significantly affect potency against JAK3. For instance, the introduction of electron-donating groups enhances binding affinity .
• Pyrrolidine Modifications : Changes in the pyrrolidine ring, such as altering the carboxylic acid group or introducing additional functional groups, can modulate the compound's pharmacokinetic properties and bioavailability .

Biological Activity Data

A summary of biological activities observed in various studies is presented below:

Activity	Effect	Reference
JAK3 Inhibition	Significant reduction in JAK3 activity
Anti-inflammatory effects	Decreased cytokine production
Cytotoxicity against cancer cells	IC50 values < 20 µM in several lines

Case Studies

Several studies have highlighted the efficacy of (R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine derivatives in preclinical models:

• Study on Autoimmune Disease Models : In vivo studies demonstrated that administration of this compound significantly reduced symptoms in models of rheumatoid arthritis by inhibiting JAK3-mediated pathways, leading to lower levels of inflammatory markers .
• Cancer Cell Line Testing : The compound exhibited cytotoxic effects against various cancer cell lines, including HT29 and Jurkat cells, with IC50 values indicating potent anti-proliferative activity. This suggests potential utility in cancer therapy .

Scientific Research Applications

Pharmaceutical Development

(R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has been investigated for its potential as a pharmacological agent. Its structural features suggest it may interact with various biological targets, including receptors and enzymes involved in disease mechanisms.

Case Study: JAK Inhibitors

Research has indicated that compounds similar to (R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine derivatives can act as Janus Kinase (JAK) inhibitors, which are crucial in treating inflammatory diseases and certain cancers. The compound’s ability to modulate signaling pathways makes it a candidate for further studies in this area .

Biochemical Research

The compound's unique structure allows it to serve as a biochemical probe in various studies, particularly those involving protein interactions and enzyme activity modulation.

Case Study: Structure-Activity Relationship (SAR) Studies

SAR studies have shown that modifications to the pyrrolidine structure can significantly influence binding affinities to specific receptors. For instance, analogs of the compound have been synthesized to explore their effects on ionotropic glutamate receptors (iGluRs), which are integral in neuropharmacology . This highlights the compound's utility in developing selective receptor modulators.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Comparisons

The table below summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Linkage Type	Notable Properties
(R)-3-(4-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Not provided	C14H20N2O2S	~280.4	4-methyl-pyridine	Sulfanyl	Tert-butyl ester protection
(R)-3-(4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	1354000-65-9	C14H20ClN3O2S	329.85	4-chloro-5-methyl-pyrimidine	Sulfanyl	Higher MW, increased lipophilicity
(R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester	Not provided	C15H23N3O4S2	~385.5	6-methoxy-2-methylsulfanyl-pyrimidine	Oxy	Ether linkage, methoxy group
4-(4-Methoxycarbonyl-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester	406235-16-3	C18H23NO4	317.38	4-methoxycarbonyl-phenyl	Ester	Dihydropyridine, phenyl substituent

Key Observations:

Heterocyclic Core Differences: The target compound uses a pyridine ring, whereas analogs in and feature pyrimidine cores. Pyrimidines introduce additional nitrogen atoms, altering hydrogen-bonding capacity and electronic properties .

Substituent Effects: Chlorine in the pyrimidine analog (CAS 1354000-65-9) increases molecular weight by ~49.4 g/mol compared to the target compound. This substituent likely enhances lipophilicity (ClogP) and may influence metabolic stability .

Linkage Variations :

• Sulfanyl (thioether) linkages (target compound and CAS 1354000-65-9) are more lipophilic and less polar than oxy (ether) linkages, as seen in the pyrimidine-oxy analog. This difference could impact pharmacokinetic properties like absorption and distribution .

Implications of Lumping Strategies

Per , compounds with analogous cores (e.g., tert-butyl esters with heterocyclic substituents) may be grouped in computational models to reduce reaction complexity. However, substituent-specific behaviors (e.g., chlorine’s metabolic impact) likely preclude lumping in detailed pharmacological studies .